Cas no 350-92-5 (3-phenyl-1,1,1-trifluoropropan-2-one)

• Product Name: 3-phenyl-1,1,1-trifluoropropan-2-one
• CAS No: 350-92-5
• MF: C₉H₇F₃O
• MW: 188.146493196487
• MDL: MFCD00068171
• CID: 82167
• PubChem ID: 222958
• Update Time: 2025-04-18

3-phenyl-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1,1,1-trifluoropropan-2-one
• 1,1,1-Trifluoro-3-phenyl-2-propanone
• 3-Phenyl-1,1,1-trifluoroacetone
• Benzyl trifluoromethyl ketone~1,1,1-Trifluoro-3-phenyl-2-propanone
• 1,1,1-trifluoro-3-phenylpropan-2-one
• 1,1,1-trifluoro-3-phenylacetone
• 1,1,1-trifluoro-3-phenyl-propan-2-one
• benzyl trifluoromethyl ketone
• FT-0616323
• NSC10062
• MFCD00068171
• PS-11505
• 1,1,1-trifluoro-3-phenylpropanone
• CS-0094486
• AKOS005258226
• 1,1,1-Trifluoro-3-phenyl-2-propanone, 96%
• EN300-108150
• 2-Propanone, 1,1,1-trifluoro-3-phenyl-
• DTXSID40278786
• D75557
• trifluoromethyl benzyl ketone
• J-019867
• CHEMBL292454
• SCHEMBL1042453
• AM20040255
• 350-92-5
• BDBM50163153
• SY062250
• NSC-10062
• STL556912
• BBL103102

• MDL： MFCD00068171
• Inchi： 1S/C9H7F3O/c10-9(11,12)8(13)6-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： IAJKTOIWQHTZOS-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=CC=1)=O)(F)F
• BRN： 2614467

Computed Properties

• Exact Mass: 188.04500
• Monoisotopic Mass: 188.044899
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.22 g/mL at 25 °C(lit.)
• Boiling Point: 51-52 °C/2 mmHg(lit.)
• Flash Point: Fahrenheit: 91.4 ° f
  Celsius: 33 ° c
  
• Refractive Index: n20/D 1.444(lit.)
• PSA: 17.07000
• LogP: 2.36050
• Solubility: Not available

3-phenyl-1,1,1-trifluoropropan-2-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Hazardous Material transportation number：UN 1224 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Flammable area
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives